2-(3-Bromo-4-cyanophenyl)acetic acid

• IUPAC Name: 2-(3-bromo-4-cyanophenyl)acetic acid
• InChI: InChI=1S/C9H6BrNO2/c10-8-3-6(4-9(12)13)1-2-7(8)5-11/h1-3H,4H2,(H,12,13)
• InChI Key: ZCJFKKAJDJUIOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1CC(=O)O)Br)C#N
• Molecular Formula: C9H6BrNO2
• DSSTOX Substance ID: DTXSID30735151
• Molecular Weight: 240.05 g/mol
• CAS No.: 1261859-44-2

Description

“2-(3-Bromo-4-cyanophenyl)acetic acid” is a chemical compound with the molecular formula C9H6BrNO2. It has a molecular weight of 240.06.

Synthesis Analysis

The synthesis of similar compounds often involves the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. This process uses a variety of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Protodeboronation of 1°, 2°, and 3° alkyl boronic esters has been reported.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H6BrNO2/c10-8-2-1-6 (4-9 (12)13)7 (3-8)5-11/h1-3H,4H2, (H,12,13).

It should be stored at room temperature.

Safety and Hazards

This compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H312, H315, H319, H332, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Future Directions

Future research may involve the development of new synthesis methods for similar compounds. Additionally, the compound could be used as a building block in organic synthesis.

Synthesis routes and methods I

Procedure details

To the di-tert-butyl(3-bromo-4-cyanophenyl)malonate (2.2 g, 5.4 mmol) in dichloromethane (30 mL) was added triflouroacetic acid (10 mL) and the reaction mixture stirred for 12 h at room temperature. The solution was concentrated under reduced pressure and chased with toluene (2×) to give the crude product as a yellowish oil (1 g, 77%, and 85% purity as indicated by NMR). The residue was used in the next step without further purification. 1H NMR (500 MHz, DMSO-d6) δ 12.80 (br s, 1H), 7.87 (d, J=8 Hz, 1H), 7.80 (s, 1H), 7.48 (d, J=8 Hz, 1H), 3.73 (s, 2H). LC-MS (IE, m/z): 240 [M+1]+.

Synthesis routes and methods II

Procedure details

(3-Bromo-4-cyanophenyl)acetic acid was prepared in a similar fashion to the previously described synthesis of (4-cyano-2-fluoro-5-methoxyphenyl)acetic acid starting from di-tert-butyl malonate and 3-bromo-4-fluorobenzonitrile. LC-MS (IE, m/z): 239, 241 [M+1]+.